- Preparation of disubstituted imidazo[4,5-b]pyridine and disubstituted [1,2,3]triazolo[4,5-b]pyridine compounds as c-Met protein kinases inhibitors for treatment of kinase-mediated diseases, World Intellectual Property Organization, , ,
Cas no 945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
945863-21-8 structure
Product Name:N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
CAS No:945863-21-8
MF:C13H19BN2O3
MW:262.112563371658
MDL:MFCD08458483
CID:839800
PubChem ID:44119560
Update Time:2024-10-25
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
- 2-(N-Methylaminocarbonyl)-5-Pyridineboronic Acid Pincol Ester
- 2-(Methylcarbamoyl)pyridine-5-boronic acid pinacol ester
- 2-(N-Methylamidocarboxy)-5-pyridineboronic acid pinacol ester
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pinacol ester
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pincol ester
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methylamide
- N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide
- 6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester
- 2-(Methylcarbamoyl)pyridine-5-boronic acid, pinacol ester
- 2-(N-Methylaminocarbonyl)-5-pyridineboronic acid pinol ester
- N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxamide (ACI)
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid, pinacol ester
- AB45652
- N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine-2-carboxamide
- CS-0091616
- 945863-21-8
- LUMBLRWRRONQMO-UHFFFAOYSA-N
- SY096589
- DTXSID20657292
- 6-(Methylcarbamoyl)pyridine-3-boronic Acid Pincol Ester
- DB-079961
- PS-9706
- D71303
- J-506518
- MFCD08458483
- SCHEMBL1557165
- AKOS005259722
-
- MDL: MFCD08458483
- Inchi: 1S/C13H19BN2O3/c1-12(2)13(3,4)19-14(18-12)9-6-7-10(16-8-9)11(17)15-5/h6-8H,1-5H3,(H,15,17)
- InChI Key: LUMBLRWRRONQMO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1)NC
Computed Properties
- Exact Mass: 262.14900
- Monoisotopic Mass: 262.1488726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
Experimental Properties
- Melting Point: 113-115℃
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 60.45000
- LogP: 1.13130
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134682-1g |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 0.95 | 1g |
$90 | 2021-08-05 | |
| Alichem | A029207575-5g |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 95% | 5g |
$693.68 | 2023-08-31 | |
| Alichem | A029207575-10g |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 95% | 10g |
$1010.00 | 2023-08-31 | |
| Alichem | A029207575-25g |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 95% | 25g |
$1683.67 | 2023-08-31 | |
| TRC | M338028-50mg |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M338028-100mg |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M338028-500mg |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Apollo Scientific | OR4324-1g |
6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester |
945863-21-8 | 96% | 1g |
£140.00 | 2025-02-20 | |
| Apollo Scientific | OR4324-5g |
6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester |
945863-21-8 | 96% | 5g |
£525.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N26660-250mg |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide |
945863-21-8 | 250mg |
¥736.0 | 2021-09-08 |
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; rt → 80 °C; 12 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; 2 h, 150 °C
Reference
- 2-Aminothiazole compound useful in treatment of cancer and its preparation, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 1 h, 110 °C
Reference
- Preparation of thiazolopyridinylacetamide derivatives and analogs for use as PI3K and mTOR kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of pyrazolo[3,4-c]quinoline compounds as phosphatidylinositol 3 kinase inhibitors for therapeutic applications, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 110 °C
Reference
- Preparation of triazolopyrimidine compounds useful in the treatment of diseases or disorders mediated by EED and/or PRC2, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 90 °C
Reference
- 1H-Imidazo[4,5-c]quinolinone compounds as protein kinase inhibitors and their preparation and use in the treatment of proliferative diseases, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of tetrahydroisoquinoline derivatives for use as coagulation factor XIa inhibitors, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 110 °C
Reference
- Imidazopyrimidine compounds useful for the treatment of cancer and their preparation, World Intellectual Property Organization, , ,
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Raw materials
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Preparation Products
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide) Related Products
- 932382-17-7(N,N-diethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinecarboxamide)
- 911227-46-8(N,N-diethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
- 1092563-60-4(N-(2-(Dimethylamino)ethyl)-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
- 1201644-47-4(Morpholino(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)methanone)
- 1313738-91-8(N-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
- 919119-68-9(N,N-diethyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxamide)
- 864754-23-4(Benzamide,N-(2-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1006876-27-2(N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
- 1257553-74-4(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)
- 940314-18-1(2-(pyrrolidine-1-carbonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk